1-(2-methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-(2-methoxyethyl)-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C7H10F3N3O2/c1-12-5(7(8,9)10)11-13(6(12)14)3-4-15-2/h3-4H2,1-2H3
• InChI Key: KMPLDLRZRHPVSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCOC)C(F)(F)F
• Molecular Formula: C7H10F3N3O2
• Molecular Weight: 225.17 g/mol
• CAS No.: 1421444-27-0

Description

1-(2-Methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a triazolone derivative characterized by a 1,2,4-triazole ring substituted with a 2-methoxyethyl group at position 1, a methyl group at position 4, and a trifluoromethyl group at position 2. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the 2-methoxyethyl substituent may improve solubility and pharmacokinetic properties.

Biological Activity

1-(2-methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a compound belonging to the class of triazoles, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-(2-methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is $C_7H_8F_3N_3O$ with a molecular weight of approximately 201.15 g/mol. Its structure features a triazole ring substituted with a methoxyethyl and trifluoromethyl group, which are significant for its biological activity.

Biological Activity Overview

• Antimicrobial Activity :
  • The compound has demonstrated significant antimicrobial properties against various bacterial strains. In vitro studies indicate that it exhibits inhibitory effects comparable to standard antibiotics, suggesting its potential as an antimicrobial agent .
• Antifungal Activity :
  • Research indicates that triazole derivatives are effective against fungal infections. Specifically, this compound has shown activity against common fungal pathogens, making it a candidate for antifungal therapy .
• Anticancer Properties :
  • Several studies have reported that triazole derivatives can induce apoptosis in cancer cells. For instance, compounds similar to 1-(2-methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one have been shown to inhibit cell proliferation in various cancer cell lines with IC50 values in the micromolar range .

The mechanisms by which 1-(2-methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one exerts its biological effects include:

• Inhibition of Enzymatic Activity : Triazoles often inhibit enzymes critical for the synthesis of nucleic acids in pathogens, thereby preventing their replication.
• Induction of Oxidative Stress : The compound may induce oxidative stress in cancer cells, leading to programmed cell death.

Case Studies

Several case studies provide insights into the efficacy of this compound:

• Study on Antimicrobial Activity : A study evaluated the effectiveness of various triazole derivatives against Staphylococcus aureus and Escherichia coli. Results indicated that 1-(2-methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one exhibited a minimum inhibitory concentration (MIC) lower than that of traditional antibiotics used in clinical settings .
• Anticancer Evaluation : In vitro testing on human breast cancer cell lines revealed that this compound could reduce cell viability significantly at concentrations as low as 10 μM. The study attributed this effect to the induction of apoptosis and cell cycle arrest .

Data Table: Biological Activities Summary

Activity Type	Test Organism/Cell Line	IC50/Effective Concentration	Reference
Antimicrobial	Staphylococcus aureus	16 μg/mL
Antifungal	Candida albicans	20 μg/mL
Anticancer	MCF-7 Breast Cancer Cells	10 μM

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related 1,2,4-triazol-5(4H)-one derivatives, focusing on substituents, biological activities, and key findings:

Compound	Substituents	Biological Activity	Key Findings	Reference
1-(2-Methoxyethyl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one (Target)	1: 2-Methoxyethyl; 4: Methyl; 3: Trifluoromethyl	Not explicitly reported	Hypothesized improved solubility and metabolic stability due to substituents.	N/A
1-(5-Chloro-2-hydroxyphenyl)-3-(4-(trifluoromethyl)phenyl)-1H-1,2,4-triazol-5(4H)-one	1: 5-Chloro-2-hydroxyphenyl; 3: 4-Trifluoromethylphenyl	Gαq-RGS2 loop activator (cardiovascular)	Inhibits Gαq signaling; contradictory effects on adrenaline and acetylcholine.
1-(Acetonyl)-3-(2-thienylmethyl)-4-(4H-1,2,4-triazol-4-yl)-1H-1,2,4-triazol-5(4H)-one	1: Acetonyl; 3: Thienylmethyl; 4: Triazolyl	Antiparasitic (DFT study)	Structural flexibility enhances binding to parasitic enzymes.
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	4: 2,4-Difluorophenyl; 5: Phenylsulfonylphenyl; 3: Thio-phenylethanone	Antifungal	High activity against Candida spp. due to sulfonyl and thioether groups.
1-(2-Oxo-2-phenyl-ethyl)-4-[(benzylidene)amino]-3-thiophen-2-ylmethyl-4,5-dihydro-1H-triazol-5-one (4d)	1: 2-Oxo-2-phenylethyl; 4: Benzylideneamino; 3: Thiophenmethyl	Antimicrobial and antitumor	69% yield; moderate activity against bacterial strains.
Aprepitant-Related Compound A	3: Morpholino-methyl; 5: Bis(trifluoromethyl)phenyl	Pharmaceutical intermediate	Structural complexity impacts drug specificity and synthesis.

Key Observations:

Substituent Effects on Activity :

• The trifluoromethyl group (common in the target compound and ) enhances metabolic stability and binding affinity due to its electron-withdrawing nature .
• Methoxyethyl groups (target compound) likely improve solubility compared to chloro-hydroxyphenyl (), which may confer higher membrane permeability but lower solubility .

Biological Activity :

• The Gαq-RGS2 activator () demonstrates the role of triazolones in cardiovascular modulation, though its mechanism remains controversial .
• Antifungal and antimicrobial activities () correlate with sulfonyl , thioether , and halogenated aryl groups, which are absent in the target compound.

Synthetic Feasibility :

• Triazolones with simpler substituents (e.g., methyl, methoxyethyl) are easier to synthesize than those with complex aryl or heteroaryl groups (). The target compound’s synthesis would likely follow methods similar to those in and , involving alkylation and cyclization steps.

Contradictory Findings: The Gαq-RGS2 activator () showed unexpected cardiovascular effects, highlighting that minor structural changes (e.g., chloro-hydroxyphenyl vs. methoxyethyl) can drastically alter biological outcomes.